Cadmium potassium iodide (1/1/3)

• IUPAC Name: potassium;cadmium(2+);triiodide
• InChI: InChI=1S/Cd.3HI.K/h;3*1H;/q+2;;;;+1/p-3
• InChI Key: ONWZIEXVOQBIBV-UHFFFAOYSA-K
• Canonical SMILES: [K+].[Cd+2].[I-].[I-].[I-]
• Molecular Formula: CdI3K
• DSSTOX Substance ID: DTXSID20648448
• Molecular Weight: 532.23 g/mol
• CAS No.: 14429-88-0

Description

Cadmium potassium iodide (1/1/3) is an inorganic compound with the chemical formula CdKI₃. It is composed of cadmium, potassium, and iodide ions in a 1:1:3 ratio. This compound is known for its unique properties and applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Cadmium potassium iodide can be synthesized through the reaction of cadmium metal, cadmium oxide, cadmium hydroxide, or cadmium carbonate with hydroiodic acid. The reaction typically involves heating the cadmium source with hydroiodic acid to produce cadmium iodide, which can then be combined with potassium iodide to form cadmium potassium iodide .

Industrial Production Methods

In industrial settings, cadmium potassium iodide is produced by heating cadmium with iodine. This method is efficient and yields a high-purity product. The compound can also be obtained by dissolving cadmium iodide and potassium iodide in water and allowing the solution to crystallize .

Chemical Reactions Analysis

Types of Reactions

Cadmium potassium iodide undergoes various chemical reactions, including:

Precipitation Reactions: When mixed with solutions containing certain anions, cadmium potassium iodide can form insoluble precipitates.

Oxidation and Reduction Reactions: The compound can participate in redox reactions, where cadmium can be reduced or oxidized depending on the reaction conditions.

Common Reagents and Conditions

Common reagents used in reactions with cadmium potassium iodide include silver nitrate, potassium dichromate, and other ionic compounds. These reactions often occur in aqueous solutions and can result in the formation of precipitates or other products .

Major Products Formed

The major products formed from reactions involving cadmium potassium iodide depend on the specific reagents and conditions used. For example, mixing cadmium potassium iodide with silver nitrate can produce silver iodide and cadmium nitrate .

Scientific Research Applications

Cadmium potassium iodide has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in certain processes.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with proteins and enzymes.

Medicine: Research is ongoing to explore the potential medical applications of cadmium potassium iodide, particularly in the treatment of certain diseases.

Industry: The compound is used in the production of other chemicals and materials, as well as in water purification processes.

Mechanism of Action

The mechanism of action of cadmium potassium iodide involves its interaction with various molecular targets and pathways. In biological systems, the compound can bind to proteins and enzymes, affecting their function and activity. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Cadmium potassium iodide can be compared to other similar compounds, such as:

Cadmium iodide (CdI₂): This compound has a similar structure but lacks the potassium ion.

Potassium iodide (KI): While this compound contains potassium and iodide ions, it does not include cadmium.

Cadmium potassium iodide is unique due to its combination of cadmium, potassium, and iodide ions, which gives it distinct properties and applications compared to these similar compounds.